Cas no 941987-45-7 (N-benzyl-4-(4-methoxybenzenesulfonyl)-N-(6-methyl-1,3-benzothiazol-2-yl)butanamide)

• Product Name: N-benzyl-4-(4-methoxybenzenesulfonyl)-N-(6-methyl-1,3-benzothiazol-2-yl)butanamide
• CAS No: 941987-45-7
• MF: C₂₆H₂₆N₂O₄S₂
• MW: 494.625644207001
• CID: 5502127
• Update Time: 2025-05-20

N-benzyl-4-(4-methoxybenzenesulfonyl)-N-(6-methyl-1,3-benzothiazol-2-yl)butanamide Chemical and Physical Properties

Names and Identifiers

• N-benzyl-4-(4-methoxyphenyl)sulfonyl-N-(6-methyl-1,3-benzothiazol-2-yl)butanamide
• Butanamide, 4-[(4-methoxyphenyl)sulfonyl]-N-(6-methyl-2-benzothiazolyl)-N-(phenylmethyl)-
• N-benzyl-4-(4-methoxybenzenesulfonyl)-N-(6-methyl-1,3-benzothiazol-2-yl)butanamide

• Inchi： 1S/C26H26N2O4S2/c1-19-10-15-23-24(17-19)33-26(27-23)28(18-20-7-4-3-5-8-20)25(29)9-6-16-34(30,31)22-13-11-21(32-2)12-14-22/h3-5,7-8,10-15,17H,6,9,16,18H2,1-2H3
• InChI Key： DBDXXAMTOHKMFF-UHFFFAOYSA-N
• SMILES： C(N(C1=NC2=CC=C(C)C=C2S1)CC1=CC=CC=C1)(=O)CCCS(C1=CC=C(OC)C=C1)(=O)=O

Additional information on N-benzyl-4-(4-methoxybenzenesulfonyl)-N-(6-methyl-1,3-benzothiazol-2-yl)butanamide

N-benzyl-4-(4-methoxybenzenesulfonyl)-N-(6-methyl-1,3-benzothiazol-2-yl)butanamide (CAS No. 941987-45-7): A Comprehensive Overview

N-benzyl-4-(4-methoxybenzenesulfonyl)-N-(6-methyl-1,3-benzothiazol-2-yl)butanamide (CAS No. 941987-45-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its IUPAC name, is a member of the benzothiazole class and possesses a unique structure that includes a benzyl group, a methoxybenzenesulfonyl moiety, and a methyl-substituted benzothiazole ring. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various applications.

The structural complexity of N-benzyl-4-(4-methoxybenzenesulfonyl)-N-(6-methyl-1,3-benzothiazol-2-yl)butanamide has been extensively studied to understand its potential therapeutic benefits. Recent research has focused on its anti-inflammatory, antimicrobial, and anticancer activities. The presence of the benzothiazole ring, known for its biological activity, is particularly noteworthy. This ring system is often found in compounds with diverse pharmacological properties, including antifungal, antiviral, and anti-inflammatory effects.

In the context of anti-inflammatory research, studies have shown that N-benzyl-4-(4-methoxybenzenesulfonyl)-N-(6-methyl-1,3-benzothiazol-2-yl)butanamide exhibits potent inhibitory effects on pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that the compound may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The mechanism of action is believed to involve the modulation of signaling pathways associated with inflammation, such as the NF-κB pathway.

Antimicrobial studies have also revealed promising results. The compound has demonstrated significant activity against both Gram-positive and Gram-negative bacteria, as well as certain fungi. The methoxybenzenesulfonyl moiety is thought to play a crucial role in this activity by disrupting cell membrane integrity and inhibiting essential bacterial enzymes. This broad-spectrum antimicrobial activity makes N-benzyl-4-(4-methoxybenzenesulfonyl)-N-(6-methyl-1,3-benzothiazol-2-yl)butanamide a potential candidate for developing new antibiotics to combat multidrug-resistant pathogens.

In the realm of cancer research, the compound has shown promising anticancer properties in both in vitro and in vivo models. Studies have demonstrated its ability to induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action appears to involve the activation of caspase-dependent apoptotic pathways and the inhibition of cell proliferation through the downregulation of key oncogenes such as Bcl-2 and cyclin D1.

The pharmacokinetic properties of N-benzyl-4-(4-methoxybenzenesulfonyl)-N-(6-methyl-1,3-benzothiazol-2-yl)butanamide have also been investigated to assess its suitability for therapeutic use. Preclinical studies have shown that it exhibits favorable oral bioavailability and good tissue distribution. However, further research is needed to optimize its pharmacokinetic profile and minimize potential side effects.

Toxicological studies have indicated that the compound is generally well-tolerated at therapeutic doses. However, like many new chemical entities, it is essential to conduct comprehensive safety evaluations before advancing to clinical trials. These evaluations should include assessments of genotoxicity, mutagenicity, and long-term toxicity to ensure its safety for human use.

In conclusion, N-benzyl-4-(4-methoxybenzenesulfonyl)-N-(6-methyl-1,3-benzothiazol-2-yl)butanamide (CAS No. 941987-45-7) represents a promising lead compound with diverse biological activities. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in various therapeutic areas. Ongoing research aims to elucidate its full potential and optimize its use in clinical settings.